Cas no 1220028-94-3 (3-(4-Propoxyphenoxy)azetidine)
3-(4-Propoxyphenoxy)azetidine structure
Product Name:3-(4-Propoxyphenoxy)azetidine
CAS No:1220028-94-3
MF:C12H17NO2
MW:207.268883466721
CID:4688025
Update Time:2023-08-15
3-(4-Propoxyphenoxy)azetidine Chemical and Physical Properties
Names and Identifiers
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- 3-(4-PROPOXYPHENOXY)AZETIDINE
- 3-(4-Propoxyphenoxy)azetidine
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- Inchi: 1S/C12H17NO2/c1-2-7-14-10-3-5-11(6-4-10)15-12-8-13-9-12/h3-6,12-13H,2,7-9H2,1H3
- InChI Key: GPQROALGZYAKFI-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OCCC)C1CNC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 175
- Topological Polar Surface Area: 30.5
3-(4-Propoxyphenoxy)azetidine Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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